Cas no 61539-01-3 (Cycloheptanone, 2-[bis(methylthio)methylene]-)
61539-01-3 structure
Product Name:Cycloheptanone, 2-[bis(methylthio)methylene]-
CAS No:61539-01-3
MF:C10H16OS2
MW:216.363440513611
CID:475799
PubChem ID:12422874
Update Time:2025-04-19
Cycloheptanone, 2-[bis(methylthio)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 2-[bis(methylthio)methylene]-
- 2-[bis(methylsulfanyl)methylidene]cycloheptan-1-one
- 61539-01-3
- DTXSID00497537
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- Inchi: 1S/C10H16OS2/c1-12-10(13-2)8-6-4-3-5-7-9(8)11/h3-7H2,1-2H3
- InChI Key: YYSLPUNNAIYZDW-UHFFFAOYSA-N
- SMILES: S(C)/C(=C1/C(CCCCC/1)=O)/SC
Computed Properties
- Exact Mass: 216.06438
- Monoisotopic Mass: 216.06425748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 67.7Ų
Experimental Properties
- PSA: 17.07
Cycloheptanone, 2-[bis(methylthio)methylene]- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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